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Compound of Interest

Compound Name: Isotrac

Cat. No.: B13740967

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the half-lives of various Isotrak
radionuclide sources. The information is intended to support researchers, scientists, and
professionals in drug development in their experimental design and data analysis. This
document includes a detailed summary of quantitative data, experimental protocols for half-life
determination, and visualizations of the experimental workflow.

Core Data: Half-lives of Isotrak Radionuclide
Sources

The following table summarizes the half-life data for a range of Isotrak radionuclide sources,
categorized by the type of radiation they primarily emit. This allows for easy comparison and
selection of appropriate sources for specific research applications.
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Radionuclide Primary Emission Half-life

Americium-241 (Am-241) Alpha, Gamma 432.2 years

Plutonium-239 (Pu-239) Alpha, Gamma 24,110 years

Curium-244 (Cm-244) Alpha, Gamma 18.1 years

Radium-226 (Ra-226) Alpha, Gamma 1,600 years[1][2][3][4][5]
Polonium-210 (Po-210) Alpha 138.38 days[6][7][8][9][10]
Thorium-230 (Th-230) Alpha, Gamma 75,380 years

Beta Emitters

Strontium-90 (Sr-90) Beta 28.8 years

Carbon-14 (C-14) Beta 5,730 years

Nickel-63 (Ni-63) Beta 100.1 years[11][12][13][14]
Chlorine-36 (CI-36) Beta, Gamma 301,000 years[15][16][17][18]
Promethium-147 (Pm-147) Beta 2.62 years[19][20][21][22][23]
Thallium-204 (TI-204) Beta 3.78 years

Krypton-85 (Kr-85) Beta, Gamma 10.76 years[24][25][26][27][28]
Gamma Emitters

Caesium-137 (Cs-137) Gamma, Beta 30.0 years

Cobalt-60 (Co-60) Gamma, Beta 5.27 years[29][30][31][32][33]
Sodium-22 (Na-22) Gamma, Positron 2.602 years

Barium-133 (Ba-133) Gamma 10.51 years[34][35][36][37][38]
Cadmium-109 (Cd-109) Gamma, X-ray 462.6 days

Cobalt-57 (Co-57) Gamma 271.8 days[31][39][40][41][42]
Cerium-139 (Ce-139) Gamma 137.6 days

Mercury-203 (Hg-203) Gamma, Beta 46.6 days
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Tin-113 (Sn-113) Gamma 115.1 days

Strontium-85 (Sr-85) Gamma 64.84 days

Yttrium-88 (Y-88) Gamma, Positron 106.6 days

Manganese-54 (Mn-54) Gamma 312.5 days[43][44][45][46][47]
Zinc-65 (Zn-65) Gamma, Positron 244.3 days

Iron-55 (Fe-55) X-ray 2.73 years

Selenium-75 (Se-75) Gamma 119.8 days

Silver-110m (Ag-110m) Gamma, Beta 249.8 days

Europium-152 (Eu-152) Gamma, Beta 13.54 years

Experimental Protocol: Determination of
Radionuclide Half-life

This section details a generalized methodology for the experimental determination of the half-
life of a given Isotrak radionuclide source.

1. Objective: To determine the half-life of a specific Isotrak radionuclide source by measuring its
activity over a period of time.

2. Materials:

« |sotrak radionuclide source with a relatively short half-life suitable for measurement within a
laboratory period (e.g., Barium-137m).

o Geiger-Miller (GM) tube with a compatible scaler or rate meter.
e Lead shielding (for storage and background measurements).
e Lab jack or stand to ensure consistent geometry between the source and the detector.

e Timer.
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e Logbook or data acquisition software.

3. Procedure:

e 3.1. Background Radiation Measurement:

[¢]

Ensure the Isotrak source is stored in its lead pig or a shielded container at a significant
distance from the GM tube.

o

Turn on the scaler and allow it to warm up as per the manufacturer's instructions.

[e]

Set the counting time (e.g., 60 seconds) and record the background radiation counts.

o

Repeat this measurement several times to obtain an average background count rate.

o 3.2. Initial Activity Measurement:

[¢]

Carefully remove the Isotrak source from its shielded container using appropriate handling
tools.

[e]

Place the source at a fixed distance from the GM tube using the lab jack or stand. It is
crucial that this geometry remains constant throughout the experiment.

[¢]

Immediately start the timer and the scaler simultaneously.

[e]

Record the total counts over a set time interval (e.g., 30 or 60 seconds). This is the initial
activity at time t=0.

o 3.3. Subsequent Activity Measurements:

o Without moving the source or the detector, continue to record the total counts at regular,
predetermined time intervals (e.g., every 5 minutes).

o Continue these measurements for a period that is at least two to three times the expected
half-life of the radionuclide.

e 3.4. Data Analysis:
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o For each measurement, calculate the corrected count rate by subtracting the average
background count rate from the measured count rate.

o Plot a graph of the corrected count rate (on the y-axis) against time (on the x-axis).

o From the graph, determine the time it takes for the initial corrected count rate to decrease
by half. This is the experimental half-life.

o For a more accurate determination, plot a graph of the natural logarithm of the corrected
count rate (In(counts)) against time. The data should form a straight line.

o Calculate the slope of this line. The decay constant (A) is the negative of the slope.

[¢]

The half-life (T%2) can then be calculated using the formula: T¥2 = In(2) / A.
4. Safety Precautions:

e Always handle radioactive sources with appropriate tools (e.g., tongs) to minimize direct
contact.

o Wear appropriate personal protective equipment (PPE), including safety glasses and a lab
coat.

e When not in use, store the radioactive source in its designated shielded container.
¢ Maintain a safe distance from the source whenever possible.

Visualizations

The following diagrams illustrate the key concepts and workflows described in this guide.

Radioactive Decay

Initial TY - Half-life 1 Tl/zI Half-life 2 Tl/zI Half-life 3
Activity (No) (No/2) (No/4) (No/8)
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Caption: Conceptual diagram of radioactive decay over three half-lives.
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Caption: Workflow for the experimental determination of radionuclide half-life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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